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Compound of Interest

Compound Name: Tim-3-IN-2

Cat. No.: B10861607

Technical Support Center: Tim-3-IN-2

Welcome to the technical support center for Tim-3-IN-2. This resource is designed to assist
researchers, scientists, and drug development professionals in minimizing batch-to-batch
variability and troubleshooting common issues encountered during experiments with this novel
Tim-3 inhibitor.

Frequently Asked Questions (FAQSs)

Q1: What is Tim-3-IN-2 and what is its mechanism of action?

Tim-3-IN-2 is a small molecule inhibitor of the T-cell immunoglobulin and mucin-domain
containing-3 (TIM-3) receptor.[1][2] TIM-3 is an immune checkpoint protein expressed on
various immune cells, including T cells, regulatory T cells (Tregs), dendritic cells (DCs), and
natural killer (NK) cells.[3] Its engagement with ligands such as Galectin-9 (Gal-9),
Phosphatidylserine (PtdSer), High Mobility Group Box 1 (HMGB1), and Carcinoembryonic
antigen-related cell adhesion molecule 1 (CEACAM-1) leads to the suppression of anti-tumor
immune responses.[4] Tim-3-IN-2 functions by blocking these interactions, thereby inhibiting
the immunosuppressive function of TIM-3 and enhancing T-cell anti-tumor activity.[1][2]

Q2: What are the physical and chemical properties of Tim-3-IN-27?

The key properties of Tim-3-IN-2 are summarized in the table below.
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Property Value

Molecular Formula C25H23N306
Molecular Weight 461.47 g/mol
Appearance White to off-white solid
Binding Affinity (Kd) 0.61 uM

CAS Number 1113126-49-0

Q3: How should | store and handle Tim-3-IN-2 to ensure its stability?

Proper storage and handling are critical for maintaining the integrity and activity of Tim-3-IN-2
across experiments. Adhering to the following guidelines will help minimize variability.

Form Storage Temperature Shelf Life
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Handling Recommendations:

¢ Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into single-use volumes upon preparation.

¢ Solvent Quality: Use high-purity, anhydrous DMSO to prepare stock solutions. Hygroscopic
DMSO can significantly impact the solubility and stability of the compound.[2]

o Light and Air Sensitivity: While specific data for Tim-3-IN-2 is not available, it is good practice
to protect small molecule inhibitors from light and air to prevent degradation. Store solutions
in amber vials and minimize exposure to the atmosphere.

Q4: What is the Tim-3 signaling pathway?
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The Tim-3 signaling pathway is a negative regulatory pathway in the immune system. When
Tim-3 on the surface of an immune cell binds to one of its ligands, it initiates a signaling
cascade that leads to T-cell exhaustion and suppression of the immune response.
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In Vitro T-Cell Activation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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